Covalent sortase A inhibitor ML346 prevents Staphylococcus aureus infection of Galleria mellonella†
RSC Medicinal Chemistry Pub Date: 2021-11-01 DOI: 10.1039/D1MD00316J
Abstract
The housekeeping sortase A (SrtA), a membrane-associated cysteine transpeptidase, is responsible for anchoring surface proteins to the cell wall peptidoglycan in Gram-positive bacteria. This process is essential for the regulation of bacterial virulence and pathogenicity. Therefore, SrtA is considered to be an ideal target for antivirulence therapy. In this study, we report that ML346, a compound with a barbituric acid and cinnamaldehyde scaffold, functions as an irreversible inhibitor of Staphylococcus aureus SrtA (SaSrtA) and Streptococcus pyogenes SrtA (SpSrtA) in vitro at low micromolar concentrations. According to our X-ray crystal structure of the SpSrtAΔN81/ML346 complex (Protein Data Bank ID: 7V6K), ML346 covalently modifies the thiol group of Cys208 in the active site of SpSrtA. Importantly, ML346 significantly attenuated the virulence phenotypes of S. aureus and exhibited inhibitory effects on Galleria mellonella larva infection caused by S. aureus. Collectively, our results indicate that ML346 has potential for development as a covalent antivirulence agent for treating S. aureus infections, including methicillin-resistant S. aureus.
Recommended Literature
- [1] 77. The Fries rearrangement. Part IV. Study of the reversibility of the reaction
- [2] Contents list
- [3] A correlation of Hammett reaction constants ρ with infrared frequencies
- [4] Mechanisms of the blue emission of NaYF4:Tm3+ nanoparticles excited by an 800 nm continuous wave laser†
- [5] Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†
- [6] Strategies for photoluminescence enhancement of AgInS2quantum dots and their application as bioimaging probes†
- [7] Iridium-catalyzed asymmetric hydroalkynylation reactions of oxabenzonorbornadienes†
- [8] Synthesis of (1′RS,3′SR)- and (1′RS,3′RS)-5-ethyl-5-(3′-hydroxy-1′-methylbutyl)barbituric acid
- [9] Microscopy and tunable resistive pulse sensing characterization of the swelling of pH-responsive, polymeric expansile nanoparticles†
- [10] Notes from the Reports of Public Analysts
Journal Name：RSC Medicinal Chemistry
Research Products
-
CAS no.: 169555-93-5
-
CAS no.: 170643-02-4
